Cas no 2228867-90-9 (1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene)

• Product Name: 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene
• CAS No: 2228867-90-9
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• CID: 5850125
• PubChem ID: 165734212
• Update Time: 2025-10-05

1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene
• 2228867-90-9
• EN300-1925114

• Inchi： 1S/C11H13Br/c1-8-5-4-6-11(10(8)3)9(2)7-12/h4-6H,2,7H2,1,3H3
• InChI Key： HWYBTNWKIFEOIF-UHFFFAOYSA-N
• SMILES： BrCC(=C)C1C=CC=C(C)C=1C

Computed Properties

• Exact Mass: 224.02006g/mol
• Monoisotopic Mass: 224.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene

Professional Introduction to Compound with CAS No. 2228867-90-9 and Product Name: 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene

The compound with the CAS number 2228867-90-9 and the product name 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and synthetic biology. The presence of both aromatic and alkenyl functional groups in its molecular structure makes it a versatile intermediate for the development of novel bioactive molecules.

In recent years, the exploration of 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene has been driven by its utility in constructing complex molecular architectures. The bromine substituent at the propenyl position enhances its reactivity, making it a valuable building block for further chemical modifications. This property is particularly advantageous in cross-coupling reactions, which are fundamental to modern drug synthesis. The dimethyl substitution on the benzene ring contributes to steric stabilization, allowing for precise control over reaction outcomes.

One of the most compelling aspects of this compound is its role in the synthesis of pharmacologically active agents. Researchers have leveraged its structural features to develop molecules with potential therapeutic benefits. For instance, derivatives of 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene have been investigated for their antimicrobial and anti-inflammatory properties. The alkenyl group serves as a handle for introducing additional functional moieties, enabling the creation of hybrid compounds that exhibit enhanced biological activity.

The compound’s relevance is further underscored by its application in material science. Its ability to form stable radicals and engage in polymerization reactions has opened new avenues for developing advanced materials with tailored properties. These materials could find applications in electronics, coatings, and even biodegradable polymers, highlighting the broad utility of 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene beyond traditional pharmaceuticals.

Recent studies have also explored the compound’s behavior under various reaction conditions. Its stability under thermal and photochemical stimuli has been a focal point for researchers aiming to optimize synthetic pathways. Additionally, computational modeling has played a crucial role in understanding its electronic properties and reactivity patterns. These insights have not only accelerated the discovery process but also provided a deeper understanding of how structural modifications can influence biological outcomes.

The pharmaceutical industry has been particularly interested in 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene due to its potential as a scaffold for drug discovery. By modifying its core structure, scientists can generate libraries of compounds with diverse pharmacological profiles. This approach aligns with the growing trend toward structure-based drug design, where computational tools are used to predict how small changes in molecular architecture can impact biological activity.

In conclusion, 1-(3-bromoprop-1-en-2-yl)-2,3-dimethylbenzene (CAS No. 2228867-90-9) represents a cornerstone in modern chemical synthesis and pharmaceutical research. Its unique structural features and reactivity make it an indispensable tool for scientists working on cutting-edge therapeutics and materials. As research continues to uncover new applications for this compound, its importance is poised to grow even further.